Cas no 71254-88-1 (1H-Imidazole, 1-acetyl-4,5-dihydro-4,4-dimethyl-)

• Product Name: 1H-Imidazole, 1-acetyl-4,5-dihydro-4,4-dimethyl-
• CAS No: 71254-88-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 545820
• PubChem ID: 71404688
• Update Time: 2025-04-19

1H-Imidazole, 1-acetyl-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-acetyl-4,5-dihydro-4,4-dimethyl-
• 1-(5,5-dimethyl-4H-imidazol-3-yl)ethanone
• 71254-88-1
• 1-(4,4-Dimethyl-4,5-dihydro-1H-imidazol-1-yl)ethan-1-one
• DTXSID00825518

• Inchi： 1S/C7H12N2O/c1-6(10)9-4-7(2,3)8-5-9/h5H,4H2,1-3H3
• InChI Key： ZLXJXURQXAFUHU-UHFFFAOYSA-N
• SMILES： O=C(C)N1C=NC(C)(C)C1

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• PSA: 32.67